Cas no 886494-36-6 ((6-amino-2,3-dihydro-1,4-benzodioxin-7-yl)-(furan-2-yl)methanone)

• Product Name: (6-amino-2,3-dihydro-1,4-benzodioxin-7-yl)-(furan-2-yl)methanone
• CAS No: 886494-36-6
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• CID: 5229270
• Update Time: 2026-03-07

(6-amino-2,3-dihydro-1,4-benzodioxin-7-yl)-(furan-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (6-amino-2,3-dihydro-1,4-benzodioxin-7-yl)-(furan-2-yl)methanone
• (7-Amino-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(furan-2-yl)methanone

• Inchi： 1S/C13H11NO4/c14-9-7-12-11(17-4-5-18-12)6-8(9)13(15)10-2-1-3-16-10/h1-3,6-7H,4-5,14H2
• InChI Key： SUEUALJXEBPLBH-UHFFFAOYSA-N
• SMILES： C(C1=C(N)C=C2OCCOC2=C1)(C1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Additional information on (6-amino-2,3-dihydro-1,4-benzodioxin-7-yl)-(furan-2-yl)methanone

Comprehensive Overview of (6-amino-2,3-dihydro-1,4-benzodioxin-7-yl)-(furan-2-yl)methanone (CAS No. 886494-36-6)

The compound (6-amino-2,3-dihydro-1,4-benzodioxin-7-yl)-(furan-2-yl)methanone, identified by its CAS No. 886494-36-6, is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. This benzodioxin-furan hybrid exhibits a combination of aromatic and heterocyclic properties, making it a valuable scaffold for drug discovery and material science applications. Its molecular structure features a 1,4-benzodioxin core with an amino group at the 6-position and a furan-2-yl methanone moiety, which contributes to its diverse reactivity and potential biological activities.

In recent years, researchers have explored the pharmacological potential of 886494-36-6, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. The benzodioxin fragment is known for its presence in several bioactive molecules, while the furan ring adds versatility to its interactions with biological targets. This dual functionality has led to investigations into its role as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and targeted therapies.

The synthesis of (6-amino-2,3-dihydro-1,4-benzodioxin-7-yl)-(furan-2-yl)methanone typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and reductive amination. Its CAS No. 886494-36-6 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, essential for research reproducibility—a topic emphasized in modern open science initiatives.

From an industrial perspective, this compound aligns with the growing demand for sustainable chemistry solutions. Its potential as a building block for biodegradable materials resonates with the circular economy movement. Furthermore, computational studies leveraging AI-driven molecular modeling have predicted its ADMET properties, addressing frequent queries about drug-likeness and toxicity thresholds in early-stage research.

Ongoing studies focus on optimizing the structure-activity relationship (SAR) of 886494-36-6 derivatives, particularly for neuroprotective applications. The compound’s logP and hydrogen bonding capacity make it a candidate for blood-brain barrier penetration—a hot topic in Alzheimer’s disease research. Additionally, its electrochemical properties are being evaluated for organic electronics, tapping into the surge of interest in flexible bio-sensors.

Regulatory agencies require meticulous documentation for CAS No. 886494-36-6 due to its research-grade status. Safety data sheets emphasize standard laboratory precautions, reflecting global lab safety standards. As the scientific community prioritizes FAIR data principles, detailed spectral libraries and synthetic protocols for this compound are increasingly shared via platforms like PubChem and Reaxys.

In summary, (6-amino-2,3-dihydro-1,4-benzodioxin-7-yl)-(furan-2-yl)methanone represents a compelling case study in interdisciplinary chemistry. Its CAS No. 886494-36-6 bridges inquiries from medicinal chemists, material scientists, and computational biologists, exemplifying how niche compounds can address broad scientific challenges while adhering to green chemistry paradigms.